Cas no 19444-84-9 (a-Hydroxy-γ-butyrolactone)

Technical Introduction: α-Hydroxy-γ-butyrolactone α-Hydroxy-γ-butyrolactone (CAS 19444-84-9) is a cyclic ester featuring both hydroxyl and lactone functional groups. This compound is valued for its versatility as an intermediate in organic synthesis, particularly in the production of pharmaceuticals, agrochemicals, and specialty chemicals. Its reactive hydroxyl group enables further derivatization, while the lactone ring contributes to its stability and solubility in polar solvents. The compound is also studied for its potential applications in biodegradable polymers and chiral synthesis due to its stereochemical properties. Its balanced reactivity and structural features make it a useful building block in fine chemical and industrial research applications.

a-Hydroxy-γ-butyrolactone structure

Product Name:a-Hydroxy-γ-butyrolactone

CAS No:19444-84-9

MF:C₄H₆O₃

MW:102.088641643524

MDL:MFCD00134268

CID:162531

PubChem ID:24862411

Update Time:2025-06-07

a-Hydroxy-γ-butyrolactone Chemical and Physical Properties

Names and Identifiers

- 3-Hydroxydihydrofuran-2(3H)-one
- alpha-Hydroxy-gamma-butyrolactone
- α-Hydroxy-γ-butyrolactone
- 2(3H)-Furanone,dihydro-3-hydroxy-
- 2-Hydroxy- γ-butyrolactone
- (3RS)-Dihydro-3-hydroxy-2(3H)-furanone
- 2-Hydroxy-3-methyl-valeriansaeuremethylester
- 2-Hydroxy-gaMMa-butyrolactone
- 3-hydroxytetrahydrofuran-2-one
- AC1LAV2M
- AGN-PC-00LQW4
- CTK1D3706
- Pentanoic acid, 2-hydroxy-3-methyl-, methyl ester
- Dihydro-3-hydroxy-2(3H)-furanone
- Butyricacid, 2,4-dihydroxy-, g-lactone (7CI)
- 2,4-Dihydroxybutanoic acid g-lactone
- 2,4-Dihydroxybutyric acid g-lactone
- 2-Hydroxy-4-butanolide
- 2-Hydroxybutyrolactone
- 3-Hydroxybutyrolactone
- 3-Hydroxydihydrofuran-2-one
- 3-Hydroxyoxolan-2-one
- a-Hydroxy-g-butyrolactone
- AKOS 224
- 3-Hydroxyoxolane-2-one
- 2-Hydroxybutyrolactone.
- 2-Hydroxy-G-Butyrolactone
- 3-Hydroxydihydrofuran-2(3H)
- a-Hydroxy-gaMa-butyrolactone
- 2(3H)-Furanone, dihydrohydroxy-
- 2-Hydroxytetrahydrofuran-2-one
- FWIBCWKHNZBDLS-UHFFFAOYSA-N
- (3S)-3-HYDROXYDIHYDROFURAN-2(3H)-ONE
- 2-hydroxy-butyrolactone
- 3-Hydroxydihydro-2(3H)-furanone
- hydroxybutyrolactone
- (R)-dihydro-3-hydroxyfuran-2(3H)-one
- 2(3H)-Fu
- CS-W013699
- A813732
- 19444-84-9
- AKOS000277381
- UNII-L5D4QZ05QR
- .ALPHA.-HYDROXY-.GAMMA.-BUTYROLACTONE
- EC 692-561-9
- A-Hydroxy-
- 2-HYDROXY-.GAMMA.-BUTYROLACTONE
- AS-60521
- alpha -Hydroxy- gamma -butyrolactone
- 2-HYDROXY-.GAMMA.-BUTYROLACTONE, (2RS)-
- AKOS016843445
- 1H-Benzimidazole-ethanamine diHCl
- A-butyrolactone
- FT-0612606
- alpha-Hydroxy-gama-butyrolactone
- 2(3H)-Furanone, dihydro-3-hydroxy-
- J-800063
- 2,4-DIHYDROXYBUTYRIC ACID .GAMMA.-LACTONE
- SY027538
- FT-0637851
- 3-hydroxy-dihydro-furan-2-one
- alpha-Hydroxy-gamma-butyrolactone, technical grade
- J-640062
- Q27282736
- MFCD00211245
- FT-0605147
- alpha-hydroxybutyrolactone
- H0788
- 2-OXOTETRAHYDROFURAN-3-OL
- DTXSID00941181
- NS00004626
- MFCD00134268
- FT-0605223
- 3-hydroxydihydrofuran-2-(3H)-one
- MB00930
- L5D4QZ05QR
- SCHEMBL107295
- 3-Hydroxydihydro-2(3H)-furanone #
- SY052569
- 2-HYDROXY-.GAMMA.-BUTYROLACTONE, (+/-)-
- racemic alpha-hydroxy-gamma-butyrolactone
- DTXCID70962469
- r-(+)-alpha-hydroxy-gamma-butyrolactone
- 2,4-DIHYDROXYBUTYRIC ACID GAMMA-LACTONE
- DB-071477
- 2-HYDROXY-GAMMA-BUTYROLACTONE, (2RS)-
- 2-HYDROXY-GAMMA-BUTYROLACTONE, (+/-)-
- DB-002630
- DB-072211
- A12215
- S-(-)-Alpha-hydroxy-gamma-butyrolactone
- a-hydroxy-gamma-butyrolactone
- a-Hydroxy-γ-butyrolactone
- MDL： MFCD00134268
- Inchi： 1S/C4H6O3/c5-3-1-2-7-4(3)6/h3,5H,1-2H2
- InChI Key： FWIBCWKHNZBDLS-UHFFFAOYSA-N
- SMILES： O1C(C(CC1)O)=O

Computed Properties

Exact Mass: 102.03168
Monoisotopic Mass: 102.032
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 7
Rotatable Bond Count: 0
Complexity: 88.9
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 4
XLogP3: -0.4
Topological Polar Surface Area: 46.5

Experimental Properties

Color/Form: Colorless transparent to yellow viscous liquid
Density: 1.309 g/mL at 25 °C(lit.)
Boiling Point: 133°C/10mmHg(lit.)
Flash Point: Degrees Fahrenheit:235.4°F
Degrees Celsius:113°C
Refractive Index: n20/D 1.468(lit.)
PSA: 46.53
LogP: -0.70580
Solubility: Uncertain

a-Hydroxy-γ-butyrolactone Security Information

Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S23;S24/25
FLUKA BRAND F CODES：3-10
Hazardous Material Identification：
Storage Condition：Inert atmosphere,Room Temperature

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